Cas no 1806993-23-6 (4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide)

• Product Name: 4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide
• CAS No: 1806993-23-6
• MF: C₇H₆BrF₃N₂O₃S
• MW: 335.098350048065
• CID: 4986290
• Update Time: 2025-10-30

4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O3S/c8-5-4(17(13,14)15)2-1-3(12)6(5)16-7(9,10)11/h1-2H,12H2,(H2,13,14,15)
• InChI Key： LIEALDUVNNDPFM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1S(N)(=O)=O)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 1.7
• Topological Polar Surface Area: 104

Additional information on 4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide

Recent Advances in the Study of 4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide (CAS: 1806993-23-6)

4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide (CAS: 1806993-23-6) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in medicine.

The synthesis of 4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide involves multi-step organic reactions, with recent advancements focusing on optimizing yield and purity. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's structure and purity. The presence of the trifluoromethoxy group and the bromo substituent in the benzene ring is believed to contribute to its unique reactivity and biological activity, making it a promising candidate for further study.

One of the key areas of investigation has been the compound's potential as an enzyme inhibitor. Preliminary studies suggest that 4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide exhibits inhibitory activity against carbonic anhydrases, a family of enzymes implicated in various physiological and pathological processes. This inhibition is thought to be mediated through the sulfonamide moiety, which interacts with the zinc ion in the enzyme's active site. Such findings open up possibilities for the development of novel therapeutics targeting conditions like glaucoma, epilepsy, and cancer.

In addition to its enzyme inhibitory properties, recent research has explored the compound's potential antimicrobial activity. In vitro assays have demonstrated efficacy against a range of bacterial and fungal pathogens, with particular potency observed against Gram-positive bacteria. These results suggest that 4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide could serve as a lead compound for the development of new antimicrobial agents, especially in the face of rising antibiotic resistance.

Further studies have investigated the compound's pharmacokinetic and toxicological profiles. Early-stage in vivo experiments indicate moderate bioavailability and a favorable safety profile, although more comprehensive toxicology studies are needed to fully assess its potential for clinical use. Computational modeling and structure-activity relationship (SAR) studies are also being conducted to optimize the compound's properties and enhance its therapeutic potential.

In conclusion, 4-Amino-2-bromo-3-(trifluoromethoxy)benzenesulfonamide (CAS: 1806993-23-6) represents a promising scaffold in medicinal chemistry, with demonstrated enzyme inhibitory and antimicrobial activities. Ongoing research aims to further elucidate its mechanisms of action, optimize its chemical structure, and explore its therapeutic applications. The compound's unique structural features and biological activities make it a valuable subject of study in the quest for novel pharmaceuticals.